4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline

• Molecular Formula: C12H9ClN2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 4-chloro-9-methylpyrrolo[1,2-a]quinoxaline
• InChI: InChI=1S/C12H9ClN2/c1-8-4-2-5-9-11(8)15-7-3-6-10(15)12(13)14-9/h2-7H,1H3
• InChI Key: CCAXQPMRWSWAII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)N=C(C3=CC=CN32)Cl

Description

4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline is a heterocyclic compound that belongs to the pyrroloquinoxaline family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline typically involves the intramolecular cyclization of quinoxaline derivatives. One common method includes the reaction of 1-(2-aminophenyl)pyrrole with ethyl benzoylacetate in the presence of p-toluenesulfonic acid (TsOH) in dimethyl sulfoxide (DMSO) at elevated temperatures . Another method involves the use of ammonium bifluoride (NH4HF2) as a catalyst in aqueous ethanol .

Industrial Production Methods

the general approach involves scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various quinoxaline derivatives.

Reduction: Hydrogenation reactions can reduce the compound to its corresponding dihydro derivatives.

Substitution: The chlorine atom in the compound can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include manganese dioxide (MnO2) and other metal oxides.

Reduction: Hydrogenation is typically carried out using hydrogen gas in the presence of a catalyst such as palladium on carbon (Pd/C) or boron-based catalysts.

Substitution: Nucleophilic substitution reactions often use reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions include various substituted quinoxalines, dihydroquinoxalines, and other heterocyclic derivatives .

Scientific Research Applications

4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant biological activity, including antimicrobial and anticancer properties.

Medicine: It has potential therapeutic applications in the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline involves its interaction with various molecular targets and pathways. It has been shown to inhibit certain enzymes and receptors, leading to its biological effects. For example, it can act as an inhibitor of protein kinases, which play a crucial role in cell signaling and cancer progression . The compound’s ability to bind to DNA and interfere with its replication and transcription processes also contributes to its anticancer activity .

Comparison with Similar Compounds

4-Chloro-9-methylpyrrolo[1,2-a]quinoxaline can be compared with other similar compounds such as:

Pyrrolo[1,2-a]quinoxaline: Lacks the chlorine and methyl substituents, resulting in different biological activities.

4-(4-Chlorophenyl)-8-methylpyrrolo[1,2-a]quinoxaline: Contains an additional phenyl group, which may enhance its biological activity.

Pyrrolo[1,2-a]pyrazines: Similar structure but with different nitrogen positioning, leading to varied chemical and biological properties.

The uniqueness of this compound lies in its specific substituents, which confer distinct chemical reactivity and biological activity compared to its analogs .